15,16-bisnor-13-oxo-8(17),11Elabdadien-19-oic acid
Overview
Description
15,16-bisnor-13-oxo-8(17),11Elabdadien-19-oic acid is a sesquiterpenoid. It has a role as a metabolite.
Scientific Research Applications
Cancer Research
15,16-bisnor-13-oxo-8(17),11Elabdadien-19-oic acid has shown notable potential in cancer research. A study found that it exhibited strong inhibitory effects on Epstein-Barr virus early antigen activation, indicating its potential as a cancer chemopreventive agent. This effect was stronger than that of beta-carotene, a compound well-studied for its cancer prevention properties in animal models. Additionally, it showed excellent anti-tumor promoting activity in a mouse skin carcinogenesis test (Tanaka et al., 2000).
Antimicrobial Activity
Research indicates that this compound and related compounds have a broad spectrum of antimicrobial activity. A study involving Cretan propolis found that similar terpenes showed antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as some human pathogenic fungi (Popova et al., 2009).
Biotransformation Studies
Biotransformation studies of related diterpenes have been conducted to understand the metabolic pathways and potential applications of these compounds. For instance, the microbiological transformation of certain diterpenes by Gibberella fujikuroi was studied to explore the production of new compounds and understand their biochemical pathways (Fraga et al., 2004).
Cytotoxic and Apoptosis-Inducing Effects
Compounds structurally related to this compound, such as ent-15-oxo-kaur-16-en-19-oic acid, have shown cytotoxic and apoptosis-inducing effects. This particular compound demonstrated significant effects on human prostate carcinoma epithelial cell lines, indicating its potential for developing new chemopreventive strategies (Ruiz et al., 2008).
properties
Molecular Formula |
C18H26O3 |
|---|---|
Molecular Weight |
290.4 g/mol |
IUPAC Name |
(1S,4aS,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[(E)-3-oxobut-1-enyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid |
InChI |
InChI=1S/C18H26O3/c1-12-6-9-15-17(3,14(12)8-7-13(2)19)10-5-11-18(15,4)16(20)21/h7-8,14-15H,1,5-6,9-11H2,2-4H3,(H,20,21)/b8-7+/t14-,15+,17+,18-/m0/s1 |
InChI Key |
BQLIBSZGTNAGNT-OQOGXPRXSA-N |
Isomeric SMILES |
CC(=O)/C=C/[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC[C@]2(C)C(=O)O)C |
Canonical SMILES |
CC(=O)C=CC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(4-Chlorophenyl)sulfonylamino]-5-[[5-methyl-4-oxo-2-(propan-2-ylamino)-3,1-benzoxazin-7-yl]amino]-5-oxopentanoic acid](/img/structure/B1248902.png)
![(4R)-5-[[(2S)-1-[[(2S)-1-[[(2S)-1-[(2R)-2-[[(2S)-5-amino-1-[[(2R,3S)-1-[[(3S,6Z,9S,12S,15S,18R,19R)-9-benzyl-6-ethylidene-19-methyl-2,5,8,11,14,17-hexaoxo-3,12,15-tri(propan-2-yl)-1-oxa-4,7,10,13,16-pentazacyclononadec-18-yl]amino]-3-methyl-1-oxopentan-2-yl]amino]-1-oxopentan-2-yl]carbamoyl]pyrrolidin-1-yl]-3-methyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-[(5-hydroxy-7-methyloctanoyl)amino]-5-oxopentanoic acid](/img/structure/B1248915.png)
![[(1S)-1-[(6-Aminopurin-9-yl)methyl]-2-hydroxy-ethoxy]methyl-(2-octadecoxyethoxy)phosphinic acid](/img/structure/B1248917.png)
